Cas no 71005-33-9 (4-aminodiphenylamine sulfate)

4-aminodiphenylamine sulfate structure
4-aminodiphenylamine sulfate structure
Product Name:4-aminodiphenylamine sulfate
CAS No:71005-33-9
MF:C12H14N2O4S
MW:282.315561771393
CID:975949
PubChem ID:22287967
Update Time:2025-04-19

4-aminodiphenylamine sulfate Chemical and Physical Properties

Names and Identifiers

    • 4-aminodiphenylamine sulfate
    • P-AMINODIPHENYLAMINE SULFATE
    • AKOS015897357
    • N1-Phenylbenzene-1,4-diaminesulfate(2:1)
    • D97825
    • 71005-33-9
    • AS-75576
    • 4-Amino Diphenylamine Sulfate
    • 4698-29-7
    • SCHEMBL970713
    • N1-Phenylbenzene-1,4-diamine sulfate(2:1)
    • N-PHENYL-P-PHENYLENEDIAMINE; SULFURIC ACID
    • N1-Phenylbenzene-1,4-diamine sulfate
    • UVVQMPVXSOIGRJ-UHFFFAOYSA-N
    • Inchi: 1S/C12H12N2.H2O4S/c13-10-6-8-12(9-7-10)14-11-4-2-1-3-5-11;1-5(2,3)4/h1-9,14H,13H2;(H2,1,2,3,4)
    • InChI Key: UVVQMPVXSOIGRJ-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(O)O.N(C1C=CC=CC=1)C1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 282.06742811g/mol
  • Monoisotopic Mass: 282.06742811g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 237
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 121Ų
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